![molecular formula C16H16BrF2N3O2 B2544412 2-bromo-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide CAS No. 2034333-62-3](/img/structure/B2544412.png)
2-bromo-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
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Description
2-bromo-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as BDF-8634 and is a member of the oxadiazole family of compounds. BDF-8634 has been shown to exhibit a range of biochemical and physiological effects that make it a promising candidate for research in various fields.
Scientific Research Applications
Synthesis and Reactivity
The compound is a part of research focused on developing new synthetic pathways and understanding the reactivity of related structures. For instance, studies have explored the synthesis of oxadiazolium bromides, demonstrating their potential in generating a range of derivatives through reactions with different nucleophiles (Il’in et al., 2018). Similarly, the research on benzamide derivatives highlights the structural analyses and potential as intermediates for further synthetic applications (Efraín Polo et al., 2019).
Crystal Structure Analysis
Crystallographic studies provide insights into the molecular and supramolecular structures of related compounds, aiding in the understanding of their chemical behavior and potential applications in materials science (Efraín Polo et al., 2019).
Biological Activity
Although direct studies on the biological activities of "2-bromo-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide" were not identified, research on structurally related compounds, such as oxadiazole and benzamide derivatives, often investigates their potential anticancer, antibacterial, and antifungal activities. These studies suggest a broader interest in the pharmacological applications of these compounds (B. Ravinaik et al., 2021).
Material Science and Photophysical Properties
Some derivatives are explored for their applications in material science, including the synthesis of compounds with specific photophysical properties for potential use in photodynamic therapy, highlighting the versatility of related structures in various applications (M. Pişkin et al., 2020).
Antipathogenic Properties
Research on thiourea derivatives, related to the structure , shows significant antibacterial and antifungal activities. These findings contribute to the development of new antimicrobial agents with potential applications in combating drug-resistant pathogens (Carmen Limban et al., 2011).
properties
IUPAC Name |
2-bromo-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrF2N3O2/c17-12-4-2-1-3-11(12)15(23)20-9-13-21-14(22-24-13)10-5-7-16(18,19)8-6-10/h1-4,10H,5-9H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILAYNRXTOXVYOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=CC=CC=C3Br)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrF2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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